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Compound of Interest

Compound Name: Hexafluoroacetone sesquihydrate

Cat. No.: B082577

Hexafluoroacetone Sesquihydrate: A Technical
Guide to its Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexafluoroacetone (HFA) is a highly reactive, nonflammable gas notable for its strong
electrophilic character. In the presence of water, it readily forms hydrates, with the most
common being Hexafluoroacetone sesquihydrate (HFA-1.5H20). This technical guide
provides an in-depth overview of the key physical properties of Hexafluoroacetone
sesquihydrate, presenting available data in a structured format. Due to the compound's
reactivity and thermal instability, some physical properties, such as a distinct boiling point, are
not readily determined. This document also outlines generalized experimental protocols for the
characterization of hydrates, which can be adapted for more specific investigations into HFA
sesquihydrate.
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The quantitative physical data for Hexafluoroacetone sesquihydrate are summarized in the
table below. It is important to note that the boiling point for the sesquihydrate is not available,
as it tends to decompose upon heating. The boiling point provided in many sources
corresponds to the anhydrous form of Hexafluoroacetone.

Physical Property Value Source
Melting Point/Range 18-21°C/64.4-69.8 °F [1]
Boiling Point Not Available (Decomposes) [2]
Density 1.69 g/cm3 [1]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of
Hexafluoroacetone sesquihydrate are not extensively published. However, standard
methodologies for the characterization of hydrates can be applied. The following are
generalized protocols that can be adapted by researchers.

Determination of Melting Point

The melting point of Hexafluoroacetone sesquihydrate can be determined using a standard
capillary melting point apparatus.

o Sample Preparation: A small amount of Hexafluoroacetone sesquihydrate is carefully
packed into a capillary tube.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The temperature is gradually increased at a slow, controlled rate (e.g., 1-2 °C per
minute) to ensure accurate determination.

o Observation: The temperature range at which the solid begins to melt and the temperature at
which it becomes completely liquid are recorded. This range is reported as the melting point.

Determination of Density
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The density of liquid Hexafluoroacetone sesquihydrate can be determined using a
pycnhometer or a digital density meter.

e Pycnometer Calibration: The pycnometer is first cleaned, dried, and weighed empty. It is then
filled with a reference liquid of known density (e.g., deionized water) at a specific
temperature, and weighed again.

o Sample Measurement: The pycnometer is emptied, dried, and then filled with
Hexafluoroacetone sesquihydrate at the same temperature. The filled pycnometer is then
weighed.

o Calculation: The density of the sample is calculated using the weights of the empty
pycnometer, the pycnometer filled with the reference liquid, and the pycnometer filled with
the sample, along with the known density of the reference liquid.

Logical Relationships: Formation of
Hexafluoroacetone Hydrates

Hexafluoroacetone's strong electrophilicity drives its vigorous reaction with water to form stable
hydrates. This relationship is a key characteristic of its chemistry. The following diagram
illustrates the reversible formation of Hexafluoroacetone dihydrate and sesquihydrate from the
anhydrous form.

Hexafluoroacetone (Anhydrous Gas)

(CF3)2CO
+ 1.5H20 - 1.5H20 (Heating) - 2H20 (Heating) + 2H20
Hexafluoroacetone Sesquihydrate Hexafluoroacetone Dihydrate
(CF3)2CO - 1.5H20 (CF3)2C(OH)2

Click to download full resolution via product page

Figure 1: Reversible formation of Hexafluoroacetone hydrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sesquihydrate-melting-point-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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